Cas no 3619-30-5 ((E)-(methyl N-methylmethanecarboximidate))

• Product Name: (E)-(methyl N-methylmethanecarboximidate)
• CAS No: 3619-30-5
• MF: C₃H₇NO
• MW: 73.0937807559967
• MDL: MFCD30534416
• CID: 319057
• PubChem ID: 165141
• Update Time: 2025-06-08

(E)-(methyl N-methylmethanecarboximidate) Chemical and Physical Properties

Names and Identifiers

• Methanimidic acid,N-methyl-, methyl ester (9CI)
• Methanimidic acid, N-methyl-, methyl ester
• N-Methylformimidsaeure-methylester
• (E)-(methyl N-methylmethanecarboximidate)
• N-Methylformimino methyl ester
• EN300-26258687
• 3619-30-5

• MDL： MFCD30534416
• Inchi： 1S/C3H7NO/c1-4-3-5-2/h3H,1-2H3/b4-3+
• InChI Key： UQQDYBCWIRAQKL-ONEGZZNKSA-N
• SMILES： O(/C=N/C)C

Computed Properties

• Exact Mass: 73.05281
• Monoisotopic Mass: 73.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 33.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• Density: 0.81
• Boiling Point: 59.6°C at 760 mmHg
• Refractive Index: 1.374
• PSA: 21.59

Additional information on (E)-(methyl N-methylmethanecarboximidate)

Introduction to (E)-(methyl N-methylmethanecarboximidate) CAS No. 3619-30-5

(E)-(methyl N-methylmethanecarboximidate), with the CAS number 3619-30-5, is a significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains.

The molecular structure of (E)-(methyl N-methylmethanecarboximidate) consists of a methylene group linked to a methylcarboximidate moiety. This configuration imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry. The compound's ability to participate in various chemical transformations has been explored in recent studies, particularly in the development of novel pharmaceutical agents.

In the realm of pharmaceutical research, (E)-(methyl N-methylmethanecarboximidate) has been investigated for its role in the synthesis of bioactive molecules. Its imidate functional group is particularly noteworthy, as it can serve as a versatile scaffold for designing molecules with specific biological activities. Researchers have leveraged this compound to develop potential therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions.

Recent advancements in medicinal chemistry have highlighted the utility of (E)-(methyl N-methylmethanecarboximidate) in the development of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, modulating cellular processes to achieve therapeutic effects. The compound's structural features enable it to bind effectively to protein receptors, making it a promising candidate for drug discovery initiatives.

The synthesis of (E)-(methyl N-methylmethanecarboximidate) involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic methodologies have enhanced the efficiency and scalability of its production, allowing for larger quantities to be generated for research purposes. This accessibility has facilitated further exploration into its applications across different scientific disciplines.

In addition to its pharmaceutical applications, (E)-(methyl N-methylmethanecarboximidate) has shown promise in materials science. Its unique chemical properties make it suitable for developing advanced materials with tailored functionalities. For instance, researchers have explored its use in creating polymers with enhanced stability and reactivity, which could find applications in coatings and adhesives.

The study of (E)-(methyl N-methylmethanecarboximidate) also contributes to our understanding of fundamental chemical principles. Its behavior in various reaction environments provides insights into molecular interactions and mechanisms that are crucial for advancing synthetic chemistry. This knowledge is essential for designing more efficient synthetic routes and developing new compounds with desired properties.

As research continues to evolve, the applications of (E)-(methyl N-methylmethanecarboximidate) are expected to expand further. Collaborative efforts between chemists, biologists, and pharmacologists will likely uncover novel uses for this compound, reinforcing its importance in the scientific community. The ongoing exploration of its potential benefits underscores the need for continued investment in chemical research and innovation.

In conclusion, (E)-(methyl N-methylmethanecarboximidate) CAS No. 3619-30-5 represents a fascinating compound with diverse applications across multiple scientific fields. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new pharmaceuticals, materials, and synthetic methodologies. As our understanding of its properties deepens, so too will its impact on scientific progress and technological advancement.